N-(4-ethylphenyl)-N'-phenylthiourea

• IUPAC Name: 1-(4-ethylphenyl)-3-phenylthiourea
• InChI: InChI=1S/C15H16N2S/c1-2-12-8-10-14(11-9-12)17-15(18)16-13-6-4-3-5-7-13/h3-11H,2H2,1H3,(H2,16,17,18)
• InChI Key: FHWFHUXCOGYFHS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2
• Molecular Formula: C15H16N2S
• Molecular Weight: 256.4 g/mol
• CAS RN: 95167-89-8

Description

N-(4-ethylphenyl)-N'-phenylthiourea, also known as EPTU, is a chemical compound that belongs to the class of thioureas. It has been widely used in scientific research for its unique properties and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(4-ethylphenyl)-N'-phenylthiourea is still not fully understood. However, it is believed that N-(4-ethylphenyl)-N'-phenylthiourea exerts its biological effects by inhibiting the activity of enzymes involved in various metabolic pathways. It has been shown to inhibit the activity of xanthine oxidase, an enzyme involved in the production of reactive oxygen species.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-N'-phenylthiourea has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. N-(4-ethylphenyl)-N'-phenylthiourea has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(4-ethylphenyl)-N'-phenylthiourea has been shown to possess anti-viral properties by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethylphenyl)-N'-phenylthiourea in lab experiments is its low toxicity. N-(4-ethylphenyl)-N'-phenylthiourea has been shown to be relatively non-toxic to mammalian cells, making it a safe compound to use in in vitro experiments. However, one of the limitations of using N-(4-ethylphenyl)-N'-phenylthiourea is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of N-(4-ethylphenyl)-N'-phenylthiourea in scientific research. One possible direction is the development of N-(4-ethylphenyl)-N'-phenylthiourea derivatives with improved solubility and bioavailability. Another potential direction is the use of N-(4-ethylphenyl)-N'-phenylthiourea as a tool to study the effects of thiourea derivatives on various metabolic pathways. Additionally, N-(4-ethylphenyl)-N'-phenylthiourea could be used as a potential therapeutic agent for the treatment of cancer, inflammation, and viral infections.
Conclusion:
In conclusion, N-(4-ethylphenyl)-N'-phenylthiourea is a unique chemical compound that has been widely used in scientific research for its potential applications in various fields. It possesses a wide range of biochemical and physiological effects and has been shown to be relatively non-toxic to mammalian cells. Although the exact mechanism of action of N-(4-ethylphenyl)-N'-phenylthiourea is still not fully understood, it has been shown to possess anti-tumor, anti-inflammatory, and anti-viral properties. There are several potential future directions for the use of N-(4-ethylphenyl)-N'-phenylthiourea in scientific research, including the development of N-(4-ethylphenyl)-N'-phenylthiourea derivatives with improved solubility and bioavailability and the use of N-(4-ethylphenyl)-N'-phenylthiourea as a potential therapeutic agent for the treatment of cancer, inflammation, and viral infections.

Synthesis Methods

N-(4-ethylphenyl)-N'-phenylthiourea can be synthesized by reacting 4-ethylaniline and phenyl isothiocyanate in anhydrous ethanol under reflux conditions. The reaction yields N-(4-ethylphenyl)-N'-phenylthiourea as a white crystalline solid with a melting point of 177-179°C.

Scientific Research Applications

N-(4-ethylphenyl)-N'-phenylthiourea has been extensively used in scientific research as a tool to study the effects of thiourea derivatives on various biological systems. It has been shown to possess anti-tumor, anti-inflammatory, and anti-viral properties. N-(4-ethylphenyl)-N'-phenylthiourea has also been used as a catalyst in organic synthesis reactions.